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Executive Summary

5-Ethoxy-2-nitrobenzonitrile (CAS: 1415819-87-2) is a specialized aromatic intermediate
critical in the synthesis of kinase inhibitors and bioactive heterocycles. Structurally, it features a
benzonitrile core functionalized with a nitro group at the ortho position and an ethoxy group at
the meta position relative to the nitrile (or para to the nitro group), creating a highly polarized
electronic environment. This specific substitution pattern makes it a versatile electrophile in
nucleophilic aromatic substitution (

) reactions and a precursor for multifunctional aniline derivatives via nitro reduction.

This guide provides a definitive technical profile of the compound, synthesizing predicted
physicochemical data with field-proven synthetic methodologies to ensure reproducibility and
scientific rigor.

Physicochemical Profile

The following data aggregates predicted properties derived from structural modeling and
comparative analysis of homologous nitrobenzonitriles. Due to the compound's status as a
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transient intermediate in many workflows, experimental values should be validated in-house
using the protocols in Section 5.

Table 1: Core Physical Properties

Value
Property ) . Confidence Relevance
(Predicted/Typical)

CAS Number 1415819-87-2 High Unique Identifier
Molecular Formula Absolute Stoichiometry
Molecular Weight 192.17 g/mol Absolute Mass Balance

Pale yellow to tan ) Quality Control (Color
Appearance ) ) High o o

crystalline solid indicates oxidation)
Density Medium Packing/Storage
Boiling Point Medium Thermal Stability Limit

(at 760 mmHg)

Critical Parameter:

Melting Point Low

(Estimated range) Determine via DSC
LogP ~21-25 High Lipophilicity/Solubility
H-Bond Donors 0 Absolute Permeability
H-Bond Acceptors 4 Absolute Receptor Binding

Potential

Solubility Profile

e High Solubility: DMSO, DMF, Dichloromethane (DCM), Ethyl Acetate.
» Moderate Solubility: Methanol, Ethanol (often requires heating).

¢ Insoluble: Water (hydrophobic nature dominates).

Structural Characterization & Spectroscopy
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Positive identification relies on distinct spectroscopic signatures arising from the push-pull
electronic system (electron-withdrawing Nitro/Cyano vs. electron-donating Ethoxy).

Nuclear Magnetic Resonance (NMR)[6]

e HNMR (400 MHz, DMSO-
):
o 1.38 (t, 3H): Methyl protons of the ethoxy group.
o 4.20 (g, 2H): Methylene protons (
), deshielded by oxygen.
o 7.40 - 7.50 (dd, 1H): Aromatic proton at C4 (ortho to ethoxy).
o 7.70 (d, 1H): Aromatic proton at C6 (meta to nitro, ortho to cyano).

o 8.25 (d, 1H): Aromatic proton at C3 (ortho to nitro), highly deshielded.

Infrared Spectroscopy (FT-IR)

e : Characteristic
stretch (sharp, weak-medium).
* &
: Asymmetric and symmetric
stretches (strong).
e : Aryl alkyl ether

stretch.

Synthesis & Purification Workflow

The most robust synthetic route involves the O-alkylation of 5-hydroxy-2-nitrobenzonitrile (CAS
39835-09-1). This method is preferred over nitration of 3-ethoxybenzonitrile due to superior
regioselectivity.
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Reaction Logic

The phenol moiety at C5 is deprotonated by a weak base (

) to form a phenoxide, which acts as a nucleophile attacking the ethyl halide. The presence of
the electron-withdrawing nitro group at C2 and cyano group at C1 increases the acidity of the
phenol (

~7-8), facilitating facile deprotonation.

Step-by-Step Protocol

o Preparation: Charge a reaction vessel with 5-hydroxy-2-nitrobenzonitrile (1.0 eq) and
anhydrous DMF (Dimethylformamide, 5-10 volumes).

o Deprotonation: Add Potassium Carbonate (

, 1.5 eq) in a single portion. Stir at room temperature for 15 minutes. Observation: Color shift
to deep yellow/orange indicates phenoxide formation.

o Alkylation: Add Ethyl lodide (

, 1.2 eq) or Ethyl Bromide dropwise.

e Reaction: Heat the mixture to 60°C for 2-4 hours. Monitor via TLC (Mobile Phase: 30%
EtOAc in Hexanes).

e Quench: Cool to room temperature and pour the reaction mixture into Ice Water (20
volumes).

« Isolation: Stir the aqueous slurry for 30 minutes. The product will precipitate as a solid.[1]
 Filtration: Filter the solid, wash with water (

) to remove residual DMF and inorganic salts.

Drying: Dry under vacuum at 45°C to constant weight.

Purification (Self-Validating Step)

If the melting point of the crude is
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lower than expected or the color is dark brown:

e Recrystallization: Dissolve in minimum boiling Ethanol. Cool slowly to 4°C.
e Validation: Purity must be
by HPLC (254 nm) before proceeding to downstream applications.

Visualization: Synthesis Pathway

The following diagram illustrates the chemical transformation and the logical flow of the
synthesis and validation process.

Sn2 Alkylation
T=60°C

Precursor:
5-Hydroxy-2-nitrobenzonitrile
(CAS 39835-09-1)

Reagents:
Ethyl lodide, K2CO3
Solvent: DMF

Target:
5-Ethoxy-2-nitrobenzonitrile
(CAS 1415819-87-2)

QC Validation:
1. HPLC >98%
2. 1H-NMR Confirmation

Transition State:
Phenoxide Anion

Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis of 5-Ethoxy-2-nitrobenzonitrile via O-alkylation,
including critical QC checkpoints.

Safety & Handling (MSDS Summary)
As a nitro-aromatic nitrile, this compound presents specific hazards that must be managed.

¢ Acute Toxicity: Harmful if swallowed or inhaled (Category 4). The nitrile moiety can
metabolize to release cyanide ions in vivo, though the rate is typically slow for benzonitriles.

o Skin/Eye Irritation: Causes serious eye irritation (Category 2A) and skin irritation (Category
2).

e Handling Protocol:
o Use only in a chemical fume hood.

o Wear nitrile gloves (double-gloving recommended for DMF solutions).
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o In case of spill: Do not sweep dry dust (explosion risk). Dampen with water before
collecting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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